Cas no 1079774-32-5 (2-(7-Hydroxynaphthalen-1-yl)acetonitrile)

• Product Name: 2-(7-Hydroxynaphthalen-1-yl)acetonitrile
• CAS No: 1079774-32-5
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 2870548
• Update Time: 2023-08-10

2-(7-Hydroxynaphthalen-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(7-hydroxynaphthalen-1-yl)acetonitrile
• 5-Naphthol-2-acetonitrile
• 2-(7-Hydroxynaphthalen-1-yl)acetonitrile

• Inchi： 1S/C12H9NO/c13-7-6-10-3-1-2-9-4-5-11(14)8-12(9)10/h1-5,8,14H,6H2
• InChI Key： HIJPGWKHVWYNRF-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=CC(CC#N)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 44